2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C24H21N5O3S2/c25-34(31,32)17-11-9-16(10-12-17)13-14-26-22(30)15-33-24-28-19-6-2-1-5-18(19)23-27-20-7-3-4-8-21(20)29(23)24/h1-12H,13-15H2,(H,26,30)(H2,25,31,32)
• InChI Key: PBAHAMIPYJGFLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N3C(=N2)SCC(=O)NCCC5=CC=C(C=C5)S(=O)(=O)N
• Molecular Formula: C24H21N5O3S2
• Molecular Weight: 491.6 g/mol
• CAS No.: 688792-67-8

Description

2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C24H21N5O3S2 and its molecular weight is 491.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activities

Benzimidazole derivatives, including structures similar to the specified compound, have been synthesized and tested for their antimicrobial properties. Studies have demonstrated that these compounds exhibit significant antibacterial activity against various strains such as Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae, as well as antifungal activity against Aspergillus fumigatus and Candida albicans. The synthesis of these compounds involves various aldehydes and benzoic acids, showcasing their potential as therapeutic agents in combating microbial infections (Devi, Shahnaz, & Prasad, 2022).

Cytotoxic Properties

Research on benzimidazole and quinazoline derivatives has also extended to evaluating their cytotoxic properties, which are crucial in cancer treatment. Compounds synthesized from these derivatives have shown promising cytotoxic activities in various assays, indicating their potential as antitumor agents. The compounds' cytotoxic activities have been validated through in vitro bioassays, suggesting their applicability in developing new anticancer therapies (Devi, Shahnaz, & Prasad, 2022).

Antimalarial and Antiviral Applications

Further extending the scope of these derivatives, some studies have explored their antimalarial and antiviral applications. Derivatives have been designed to target specific pathogens, including Helicobacter pylori, with compounds showing low minimal inhibition concentration values, indicating strong activity against this pathogen. This suggests the potential use of these derivatives in treating infections caused by H. pylori, contributing to the development of novel antimicrobial agents (Carcanague et al., 2002).